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Compound of Interest

2-(3-

Compound Name: Methoxypropoxy)phenylboronic
acid

CAS No.: 1122568-12-0

Cat. No.: B1463809

Get Quote

Executive Summary & Chemical Context

2-(3-Methoxypropoxy)phenylboronic acid is a functionalized organoboron building block

commonly used in Suzuki-Miyaura cross-coupling reactions. While generally considered stable,
the boronic acid moiety (—B(OH)z2) and the ether linkage introduce specific disposal constraints
that differ from standard organic waste.

Critical Operational Insight: The primary risk in disposing of this compound is not acute toxicity,
but chemical incompatibility. Boronic acids are susceptible to oxidation (deboronation) by
strong oxidizers (e.g., hydrogen peroxide, permanganates). Mixing this waste stream with
oxidizing agents can lead to exothermic decomposition and pressure buildup in waste
containers.

Immediate Safety Profile (GHS Classification)
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Hazard Type H-Code Description
Health H302 Harmful if swallowed.
Health H315 Causes skin irritation.[1][2]
Causes serious eye irritation.
Health H319
[1]
May cause respirator
Health H335 Y P Y

irritation.[1][2]

Pre-Disposal Assessment Protocol

Before removing the chemical from the bench, perform this three-step assessment to
determine the correct waste stream.

Step 1: Physical State Verification

e Solid (Pure): White to off-white powder.[2]

 Liquid (Solution): Dissolved in solvents (typically THF, Dioxane, or Alcohols).

Step 2: Oxidizer Check (The "Self-Validating" Step)

o Why: Many workups for boronic acids involve oxidative quenches (e.g., H202/NaOH).
o Test: If the waste is a reaction mixture, test a small aliquot with starch-iodide paper.
e Result:

o Blue/Black: Oxidizers present.[1][3][4][5] STOP. Quench with Sodium Thiosulfate or
Sodium Bisulfite before disposal.

o No Color Change: Safe for organic waste consolidation.

Step 3: Halogen Check

» Does the mixture contain halogenated solvents (DCM, Chloroform)?
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* Yes: Segregate to Halogenated Waste.[6]
e No: Segregate to Non-Halogenated Waste.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Solid Waste (Pure Compound)

e Primary Method: High-temperature incineration.
e Protocol:
o Collect solids in a dedicated, sealable container (HDPE or Glass).
o Label clearly: "Solid Hazardous Waste - Organoboron Compound - Irritant.”

o Do not dispose of in regular trash or wash down the sink. Boron compounds can be
regulated in municipal wastewater due to phytotoxicity.

o Transfer to EHS for "Lab Pack" incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

This is the most common scenario in drug development workflows.

1. Non-Halogenated Solvent Systems (e.g., THF, Toluene,
Methanol)

o Container: HDPE Carboy (White/Translucent).
o Compatibility: Compatible with standard organic solvents.
e Action: Pour into the "Non-Halogenated Organic" waste stream.

o Caution: Ensure the pH is near neutral (pH 6-8). Boronic acids can form boronate esters with
alcohols, which is chemically acceptable for incineration.

2. Halogenated Solvent Systems (e.g., DCM, Chloroform)
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e Container: HDPE Carboy (Yellow/Red Safety Can).
e Action: Pour into "Halogenated Organic" waste stream.[6]

o Why: Halogenated waste requires higher temperature incineration and scrubbing to prevent
dioxin formation. Segregation is a critical cost and safety control point.

Scenario C: Aqueous Waste (Extraction Layers)

e Boron Regulation: Check local municipal limits. Many regions strictly limit Boron discharge
(<1 ppm).

e Protocol:

o Collect aqueous layers in a separate container labeled "Aqueous Waste - Trace

Organics/Boron."
o Adjust pH to 6-9 if highly acidic/basic.

o Submit for professional disposal (typically wastewater treatment or incineration) rather
than drain disposal.

Decision Logic & Workflow Diagram

The following diagram illustrates the decision matrix for segregating 2-(3-
Methoxypropoxy)phenylboronic acid waste.
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Waste Generation:
2-(3-Methoxypropoxy)phenylboronic acid

Determine Physical State

Powder/Residue Reaction Mix

Solid Waste Liquid/Solution Waste

CRITICAL CONTROL POINT:
Oxidizers Present?
(Test: Starch-lodide)

Solid Waste Lab Pack

(Incineration)

Yes (Positive)

Quench w/ Na2S203 No (Negative)

Solvent Type?

Contains Halogens \ No Halogens

Halogenated Waste Non-Halogenated Waste
(e.g., DCM, CHCI3) (e.g., THF, MeOH)

Click to download full resolution via product page

Figure 1: Operational decision tree for the segregation of organoboron waste streams.
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Emergency Spill Procedures

In the event of a spill, immediate containment prevents environmental contamination.

Spill Type Immediate Action Cleanup Material Disposal

Minimize dust.[1][2][7]

Wet paper towels or Place in sealed bag ->
Dry Powder Do not sweep )
] HEPA vacuum. Solid Waste.
vigorously.[8]
o Extinguish ignition Inert absorbent Place in sealed bucket
Liquid (Solvent) _ o
sources. Ventilate. (Vermiculite/Sand). -> Solvent Waste.

) Remove contaminated Wash with soap/water ~ Bag clothing as
Skin Contact ) ) )
clothing.[1][2] for 15 min. contaminated waste.

Regulatory Framework (US/EU)

e RCRA (USA): This compound is generally classified as a Characteristic Waste (D001 if in
ignitable solvent) rather than a Listed Waste (P or U list). However, strict adherence to
"Cradle-to-Grave" tracking is required.

o REACH (EU): Ensure the waste is categorized under the correct European Waste Catalogue
(EWC) code, typically 16 05 06* (laboratory chemicals consisting of or containing dangerous
substances).

e Boron Specifics: While not a heavy metal, Boron is regulated in many jurisdictions due to its
impact on aquatic plant life. Zero-discharge to sewer is the safest compliance strategy.

References

e U.S. Environmental Protection Agency. (2023). Resource Conservation and Recovery Act
(RCRA) Regulations. Retrieved from [Link]

o National Research Council. (2011). Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. National Academies Press. Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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